Cas no 849643-01-2 (6,7-dihydro-2-methyl-8(5H)-Quinolinone)

6,7-dihydro-2-methyl-8(5H)-Quinolinone structure
849643-01-2 structure
Product name:6,7-dihydro-2-methyl-8(5H)-Quinolinone
CAS No:849643-01-2
MF:C10H11NO
MW:161.200442552567
CID:1118861
PubChem ID:54170649

6,7-dihydro-2-methyl-8(5H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

    • 6,7-dihydro-2-methyl-8(5H)-Quinolinone
    • OUTVYOSBTJSILH-UHFFFAOYSA-N
    • 2-methyl-6,7-dihydro-5H-quinolin-8-one
    • FT-0746267
    • SCHEMBL526350
    • 2-methyl-6,7-dihydroquinolin-8(5H)-one
    • 849643-01-2
    • DA-36696
    • Inchi: InChI=1S/C10H11NO/c1-7-5-6-8-3-2-4-9(12)10(8)11-7/h5-6H,2-4H2,1H3
    • InChI Key: OUTVYOSBTJSILH-UHFFFAOYSA-N
    • SMILES: CC1=NC2=C(CCCC2=O)C=C1

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30Ų

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